Cas no 1289386-43-1 (5-chloro-2-ethoxypyrimidine)

• Product Name: 5-chloro-2-ethoxypyrimidine
• CAS No: 1289386-43-1
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD18837176
• CID: 822137
• PubChem ID: 23394007
• Update Time: 2025-06-29

5-chloro-2-ethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-ETHOXY-PYRIMIDINE
• 5-chloro-2-ethoxyPyrimidine
• AKOS015951407
• DTXSID10633580
• CHEMBL4552722
• AT18422
• 1289386-43-1
• EN300-253495
• SCHEMBL24348387
• SB56792
• Z1222423631
• DA-17276
• 5-chloro-2-ethoxypyrimidine

• MDL： MFCD18837176
• Inchi： 1S/C6H7ClN2O/c1-2-10-6-8-3-5(7)4-9-6/h3-4H,2H2,1H3
• InChI Key： NEJKLBJNRWKKFV-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OCC

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.235
• Boiling Point: 247 ºC
• Flash Point: 103 ºC

Additional information on 5-chloro-2-ethoxypyrimidine

Introduction to 5-Chloro-2-Ethoxypyrimidine (CAS No. 1289386-43-1)

5-Chloro-2-ethoxypyrimidine (CAS No. 1289386-43-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, particularly in the development of novel drugs and agrochemicals. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-chloro-2-ethoxypyrimidine.

The molecular formula of 5-chloro-2-ethoxypyrimidine is C₇H₈ClN₂O, and its molecular weight is approximately 167.60 g/mol. The compound features a pyrimidine ring with a chlorine atom at the 5-position and an ethoxy group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further research and development.

Synthesis of 5-Chloro-2-Ethoxypyrimidine

The synthesis of 5-chloro-2-ethoxypyrimidine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloropyrimidine with ethanol in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, where the ethoxide ion attacks the electrophilic carbon at the 2-position of the pyrimidine ring, leading to the formation of the desired product.

An alternative synthetic route involves the reaction of 2-aminoethanol with ethyl chloropyrimidine. This method is particularly useful for large-scale production due to its high yield and ease of purification. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Chemical Properties and Stability

5-Chloro-2-ethoxypyrimidine is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. However, it is important to note that exposure to strong acids or bases can lead to hydrolysis or other side reactions that may affect its purity and stability.

The presence of the chlorine atom at the 5-position imparts electrophilic character to the molecule, making it reactive towards nucleophiles. This property is advantageous in synthetic transformations where 5-chloro-2-ethoxypyrimidine can serve as a building block for more complex molecules. The ethoxy group at the 2-position provides additional reactivity and functionalization opportunities, allowing for further modifications to tailor the compound's properties for specific applications.

Biological Activities and Applications

5-Chloro-2-ethoxypyrimidine has been extensively studied for its potential biological activities. One area of significant interest is its use as an intermediate in the synthesis of antiviral agents. Research has shown that compounds derived from 5-chloro-2-ethoxypyrimidine exhibit potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings have sparked interest in developing novel antiviral drugs based on this scaffold.

In addition to antiviral applications, 5-chloro-2-ethoxypyrimidine-based compounds have also shown promise in cancer research. Studies have demonstrated that certain derivatives exhibit selective cytotoxicity against various cancer cell lines, making them potential candidates for anticancer drug development. The mechanism of action involves targeting key cellular processes such as DNA replication and protein synthesis, which are crucial for cancer cell survival.

The agricultural sector has also benefited from research on 5-chloro-2-ethoxypyrimidine. Compounds derived from this scaffold have been shown to possess herbicidal properties, making them useful in controlling weeds and improving crop yields. The selective nature of these compounds allows for targeted weed control without adversely affecting crop plants.

Current Research Trends and Future Prospects

The ongoing research on 5-chloro-2-ethoxypyrimidine continues to uncover new applications and potential uses. Recent studies have focused on optimizing synthetic methods to improve yield and purity while reducing environmental impact. Additionally, efforts are being made to explore structure-activity relationships (SAR) to identify more potent and selective derivatives with improved pharmacological profiles.

In the field of medicinal chemistry, there is growing interest in developing prodrugs based on 5-chloro-2-ethoxypyrimidine. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. This approach can enhance drug delivery, improve bioavailability, and reduce side effects associated with traditional drug formulations.

The use of computational tools such as molecular docking and virtual screening has also played a crucial role in advancing our understanding of how 5-chloro-2-ethoxypyrimidine-based compounds interact with biological targets. These techniques allow researchers to predict binding affinities and identify key interactions that contribute to biological activity.

In conclusion, 5-chloro-2-ethoxypyrimidine (CAS No. 1289386-43-1) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agriculture. Its unique chemical structure provides a versatile platform for developing novel drugs and agrochemicals with improved properties and enhanced efficacy. As research in this area continues to advance, we can expect to see new breakthroughs that further expand our understanding of this fascinating compound.